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Compound of Interest

Compound Name: trans-1,2-Cyclohexanediol

Cat. No.: B013532 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stereochemistry of trans-1,2-
cyclohexanediol, a key chiral building block in organic synthesis. The document details its

stereoisomers, conformational analysis, synthesis, and spectroscopic properties, presenting

data in a clear and accessible format for researchers and professionals in drug development

and chemical synthesis.

Introduction: Chirality and Stereoisomers
trans-1,2-Cyclohexanediol is a chiral molecule that exists as a pair of non-superimposable

mirror images, known as enantiomers. These are designated as (1R,2R)-trans-1,2-
cyclohexanediol and (1S,2S)-trans-1,2-cyclohexanediol. The trans configuration dictates

that the two hydroxyl (-OH) groups are on opposite sides of the cyclohexane ring. A mixture

containing equal amounts of both enantiomers is referred to as a racemic mixture or racemate.

The separation and utilization of the individual enantiomers are crucial in asymmetric synthesis,

where stereochemistry plays a pivotal role in determining the biological activity of molecules.
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Start: Cyclohexene

Performic Acid Oxidation
(Formic Acid + H₂O₂)

Hydrolysis
(NaOH solution)
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(Ethyl Acetate Extraction)

Purification
(Crystallization/Distillation)

End: Racemic trans-1,2-Cyclohexanediol
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[https://www.benchchem.com/product/b013532#stereochemistry-of-trans-1-2-
cyclohexanediol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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